OPA has been found to exhibit potent anticancer activity against a wide range of human cancer cell lines, including breast, lung, prostate, colon and melanoma cancer cells. It has also been shown to have antimicrobial, anti-inflammatory, and antioxidant activities. The precise mechanism of action of OPA in cancer cells is not well understood, but it is thought to involve DNA intercalation and inhibition of topoisomerase II activity, leading to apoptotic cell death.